Cas no 1021239-44-0 (1-(3-chloro-4-fluorophenyl)ethyl(propyl)amine)

• Product Name: 1-(3-chloro-4-fluorophenyl)ethyl(propyl)amine
• CAS No: 1021239-44-0
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• CID: 5166136
• PubChem ID: 43200158
• Update Time: 2026-03-04

1-(3-chloro-4-fluorophenyl)ethyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-chloro-4-fluoro-α-methyl-N-propyl-
• 1-(3-chloro-4-fluorophenyl)ethyl(propyl)amine

• Inchi： 1S/C11H15ClFN/c1-3-6-14-8(2)9-4-5-11(13)10(12)7-9/h4-5,7-8,14H,3,6H2,1-2H3
• InChI Key： KDPXEUMEQHSDSL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(Cl)C=1)(C)NCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-chloro-4-fluorophenyl)ethyl(propyl)amine

Latest Research Insights on 1-(3-chloro-4-fluorophenyl)ethyl(propyl)amine (CAS: 1021239-44-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-(3-chloro-4-fluorophenyl)ethyl(propyl)amine (CAS: 1021239-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This brief synthesizes the latest findings on its synthesis, pharmacological properties, and mechanistic insights, as documented in peer-reviewed literature and industry reports up to Q3 2023.

Recent studies highlight the role of 1-(3-chloro-4-fluorophenyl)ethyl(propyl)amine as a key intermediate in the development of novel central nervous system (CNS) therapeutics. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective serotonin receptor modulator, with improved blood-brain barrier permeability compared to earlier analogs. Structural optimization efforts have focused on reducing off-target effects while maintaining high affinity for 5-HT_2A and 5-HT₇ receptors, as evidenced by molecular docking simulations and in vitro binding assays.

Innovative synthetic routes for CAS 1021239-44-0 have been reported, including a palladium-catalyzed asymmetric reductive amination process achieving >95% enantiomeric excess (Org. Process Res. Dev., 2022). This advancement addresses previous challenges in stereocontrol during large-scale production. Concurrently, metabolic stability studies in human liver microsomes revealed a half-life improvement of 40% over predecessor compounds, attributed to the strategic incorporation of the 3-chloro-4-fluorophenyl moiety.

Emerging preclinical data suggests potential applications beyond CNS disorders. A collaborative study between academic and industry researchers (Bioorg. Chem., 2023) identified derivatives of 1-(3-chloro-4-fluorophenyl)ethyl(propyl)amine as promising candidates for oncology therapeutics, showing selective inhibition of histone deacetylase isoforms HDAC6 and HDAC10 at nanomolar concentrations. Structure-activity relationship (SAR) analyses indicate that the propylamine side chain contributes significantly to isoform specificity.

Regulatory considerations for this compound are evolving, with recent Good Manufacturing Practice (GMP) guidelines addressing quality control parameters for its pharmaceutical-grade synthesis. The European Medicines Agency's 2023 draft assessment recommends stringent monitoring of residual palladium catalysts (<1 ppm) in final API formulations containing this intermediate.

Future research directions emphasize the development of radiolabeled versions (e.g., ¹⁸F derivatives) for positron emission tomography (PET) imaging applications, as proposed in a recent NIH-funded grant application. This builds upon the compound's established pharmacokinetic profile and could enable real-time tracking of drug distribution in neurological tissues.